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Compound of Interest

Compound Name: 7a-Hydroxyfrullanolide
Cat. No.: B1247999
Get Quote

An In-depth Technical Guide to 7a-Hydroxyfrullanolide: Molecular Properties, Bioactivity, and
Experimental Protocols

This technical guide provides a comprehensive overview of 7a-Hydroxyfrullanolide, a
sesquiterpene lactone with significant therapeutic potential. It is intended for researchers,
scientists, and drug development professionals interested in the molecular characteristics,
biological activities, and experimental investigation of this compound.

Core Molecular Data

7a-Hydroxyfrullanolide is a natural product belonging to the eudesmanolide class of
sesquiterpene lactones.[1][2]
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Property Value Source
Molecular Formula C15H2003 [1112][3]
Molecular Weight 248.32 g/mol
CAS Number 105578-87-8

(3aR,5aR,9bS)-3a-hydroxy-

5a,9-dimethyl-3-methylidene-
IUPAC Name 4,5,6,7,8,9b-

hexahydrobenzo[g]benzofuran

-2-one

Biological Activity and Mechanism of Action

7a-Hydroxyfrullanolide (7HF) has demonstrated a range of biological activities, most notably as
an anticancer agent, particularly against triple-negative breast cancer (TNBC). It also exhibits
anti-inflammatory and cardioprotective properties.

Anticancer Effects in Triple-Negative Breast Cancer

Studies have shown that 7HF exhibits potent activity against TNBC cells by inducing cell cycle
arrest at the G2/M phase and promoting apoptosis.

G2/M Phase Arrest: 7HF treatment leads to the upregulation of key proteins involved in the
G2/M checkpoint, including Bub3, cyclin B1, and phosphorylated Cdk1 (Tyr 15). This halts the
cell cycle progression before mitosis, preventing the proliferation of cancer cells.

Apoptosis Induction: The apoptotic effect of 7HF is mediated through both intrinsic and extrinsic
pathways. This involves the upregulation of the pro-apoptotic protein Bax and the
downregulation of the anti-apoptotic protein Bcl-2. Consequently, a cascade of caspase
activation, including cleaved caspases-7, -8, and -9, is initiated, leading to programmed cell
death.

Inhibition of Survival Pathways: 7HF has been observed to suppress critical cell survival
signaling pathways. It can modulate the expression of the PP2A-A subunit, which may in turn
lead to the suppression of p-Akt (Ser 473), FoxO3a, and [3-catenin.
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Microtubule Disruption: A key mechanism of action for 7HF's anticancer activity is its ability to
disrupt microtubule dynamics. It has been shown to inhibit the polymerization of a- and [3-
tubulin in a dose-dependent manner, which is crucial for the formation of the mitotic spindle

during cell division.

Signaling Pathway of 7a-Hydroxyfrullanolide in TNBC Cells
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Caption: Signaling pathways modulated by 7a-Hydroxyfrullanolide in TNBC cells.
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Anti-inflammatory Activity

7a-Hydroxyfrullanolide has been shown to possess anti-inflammatory properties by modulating
immune cell responses. It can inhibit the activation of CD4+ T cells and the responses of
peritoneal macrophages. Mechanistically, 7HF increases intracellular calcium levels in these
immune cells, which plays a role in dampening their inflammatory functions. In vivo studies
have demonstrated its efficacy in reducing the severity of DSS-induced colitis.

Cardioprotective Effects

Recent studies have highlighted the cardioprotective potential of 7HF. It has been found to
ameliorate isoproterenol-induced myocardial injury in rats. The protective mechanism involves
the modification of INOS and Nrf2 gene expression. Furthermore, 7HF can improve cardiac
function by reducing the cardiac workload through its negative chronotropic and inotropic
effects and by decreasing peripheral vascular resistance.

Experimental Protocols

This section outlines the methodologies for key experiments used to characterize the biological
activity of 7a-Hydroxyfrullanolide.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of 7HF on cancer cells.
Methodology:

o Seed breast cancer cells (e.g., MDA-MB-468, MCF-7, MDA-MB-231) in 96-well plates and
allow them to adhere overnight.

o Treat the cells with various concentrations of 7a-Hydroxyfrullanolide (e.g., 0-100 uM) for a
specified duration (e.g., 24, 48, 72 hours).

o Following treatment, add MTT solution to each well and incubate for 3-4 hours to allow the
formation of formazan crystals.

» Dissolve the formazan crystals by adding a solubilization solution (e.g., DMSO).
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o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate the cell viability as a percentage relative to the untreated control cells and
determine the 1Cso value.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of 7HF on the cell cycle distribution.

Methodology:

Treat cancer cells with different concentrations of 7a-Hydroxyfrullanolide (e.g., 6, 12, 24 uM)
for 24 hours.

o Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).
o Fix the cells in cold 70% ethanol and store them at -20°C overnight.

e Wash the fixed cells with PBS and resuspend them in a staining solution containing
propidium iodide (PI) and RNase A.

 Incubate the cells in the dark for 30 minutes at room temperature.

e Analyze the cell cycle distribution using a flow cytometer. The DNA content is proportional to
the PI fluorescence intensity.

Apoptosis Assay by Flow Cytometry

This method quantifies the extent of apoptosis induced by 7HF.

Methodology:

Treat cells with the desired concentrations of 7a-Hydroxyfrullanolide for 24 hours.

Harvest and wash the cells as described for cell cycle analysis.

Resuspend the cells in Annexin V binding buffer.

Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.
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e Incubate the cells in the dark for 15 minutes at room temperature.

e Analyze the stained cells by flow cytometry. Early apoptotic cells will be Annexin V positive
and PI negative, while late apoptotic/necrotic cells will be positive for both stains.

Western Blotting for Protein Expression Analysis

This technique is used to detect changes in the expression levels of specific proteins involved
in cell cycle regulation and apoptosis.

Methodology:

Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase
inhibitors.

o Determine the protein concentration of the lysates using a BCA protein assay.
o Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.
» Block the membrane with a blocking solution (e.g., 5% non-fat milk in TBST) for 1 hour.

 Incubate the membrane with primary antibodies against the target proteins (e.g., Cyclin B1,
p-Cdk1, Bax, Bcl-2) overnight at 4°C.

e Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated
secondary antibody for 1 hour.

» Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and
visualize them using an imaging system.

Experimental Workflow for a Typical Anticancer Study
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Caption: A typical experimental workflow for investigating the anticancer effects.

This guide provides a foundational understanding of 7a-Hydroxyfrullanolide. Further research is
warranted to fully elucidate its therapeutic potential and to translate these preclinical findings

into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Anticancer mechanism of 7-a-hydroxyfrullanolide on microtubules and computational
prediction of its target binding in triple-negative breast cancer cells - PMC
[pmc.ncbi.nlm.nih.gov]

» 3. Microbial reactions on 7alpha-hydroxyfrullanolide and evaluation of biotransformed
products for antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [7a-Hydroxyfrullanolide molecular formula and weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247999/docs#7-hydroxyfrullanolide-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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